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Compound of Interest

Compound Name: Bromotrifluoromethane

Cat. No.: B1217167

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of Bromotrifluoromethane (CBrF3), also known as Halon 1301,
ensuring a secure laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling Bromotrifluoromethane, a colorless, non-flammable gas, adherence to strict
safety protocols is crucial to prevent potential health hazards, including asphyxiation in high
concentrations and frostbite from contact with the liquefied gas.[1][2] The following personal
protective equipment is mandatory.

Eye and Face Protection:

o Safety glasses with side-shields should be worn to protect against splashes of the liquefied
gas.[3]

« In situations with a higher risk of exposure, chemical splash goggles and a face shield are
recommended.[4]

Skin and Body Protection:
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o Chemical-resistant, impervious gloves are required.[3] While specific breakthrough times can
vary by manufacturer, neoprene and nitrile rubber are suggested materials.[4]

» Wear appropriate protective clothing to prevent skin contact.[4] In case of contact with the
rapidly expanding gas, which can cause frostbite, flush the affected area with lukewarm
water.[5]

o Appropriate footwear and additional skin protection should be selected based on the specific
task and associated risks.[3]

Respiratory Protection:

e Work should be conducted in a well-ventilated area, such as under a local exhaust
ventilation system.[6]

« If ventilation is inadequate, a properly fitted, NIOSH-approved air-purifying or air-fed
respirator is necessary.[3][7]

e For concentrations exceeding 1,000 ppm, a supplied-air respirator with a full facepiece
operating in a pressure-demand or other positive-pressure mode is required.[7]

 In confined spaces or areas with potential for high concentrations, a self-contained breathing
apparatus (SCBA) is essential.[1]

Quantitative Exposure Limits

Adherence to established occupational exposure limits is critical to ensure personnel safety.
The following table summarizes the key exposure limits for Bromotrifluoromethane.
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Exposure
Agency L. Value (ppm) Value (mg/m?3) Notes
Limit Type
Permissible 8-hour time-
OSHA Exposure Limit 1,000 6,100 weighted
(PEL) average[7][8]
Recommended 10-hour time-
NIOSH Exposure Limit 1,000 6,100 weighted
(REL) average[7][8]
8-hour time-
Threshold Limit )
ACGIH 1,000 6,090 weighted
Value (TLV)
average[7][8]
Immediately
Dangerous to
NIOSH , 40,000 - [71[8]
Life or Health
(IDLH)

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Bromotrifluoromethane is essential for maintaining a safe
laboratory environment.

1. Preparation and Engineering Controls:

o Ensure the work area is well-ventilated. Use a local exhaust ventilation system to draw
vapors away from the breathing zone.[6]

o Before use, inspect cylinders for any damage. Cylinders should be stored upright and firmly
secured.[3]

o Verify that all equipment is rated for cylinder pressure and constructed of compatible
materials.[3]

2. Donning Personal Protective Equipment (PPE):

o Put on all required PPE as outlined in the section above before handling the cylinder.
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3. Dispensing the Gas:

e Ensure the cylinder valve is closed before connecting any equipment.|[3]

o Use a backflow preventative device in the piping.[3]

e Open the valve slowly and carefully.

e Do not heat the cylinder to increase the discharge rate.[5]

4. Post-Handling Procedures:

o Close the cylinder valve after each use and when the cylinder is empty.[3]
e Disconnect any equipment from the cylinder.

» Store the cylinder in a cool, dry, well-ventilated area away from direct sunlight and
incompatible materials.[3] Cylinder temperature should not exceed 52 °C (125 °F).[3]

Disposal Plan

Due to its ozone-depleting potential, Bromotrifluoromethane must not be released into the
atmosphere.[1][9]

1. Waste Collection:
e Do not attempt to dispose of the gas yourself.
2. Professional Disposal:

» Disposal must be conducted by a licensed and qualified hazardous waste management
company.[9]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup.[9]

 Alternatively, empty Airgas-owned pressure vessels should be returned to Airgas.[3] Some
suppliers may have a waste gas recovery program.[1]
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3. Decontamination of Empty Containers:

Empty containers may still contain product residues and should be handled as hazardous

waste.[3]

Do not puncture or incinerate containers.[3]

Containers can be triple-rinsed with a suitable solvent, as advised by your EHS department.
The rinsate must be collected and disposed of as hazardous waste.[9]

Logical Workflow for Handling
Bromotrifluoromethane

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of Bromotrifluoromethane.
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Caption: Workflow for the safe handling of Bromotrifluoromethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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